PF-3893787 hydrochloride
PF-3893787 hydrochloride
PF-3893787 hydrochloride is a novel histamine H4 receptor antagonist binding affinity (Ki=2.4 nM) and is also a functional (Ki=1.56 nM) antagonist.
Brand Name:
Vulcanchem
CAS No.:
2096455-90-0
VCID:
VC0006721
InChI:
InChI=1S/C13H22N6.3ClH/c1-15-10-4-5-19(8-10)12-6-11(17-13(14)18-12)16-7-9-2-3-9;;;/h6,9-10,15H,2-5,7-8H2,1H3,(H3,14,16,17,18);3*1H/t10-;;;/m1.../s1
SMILES:
CNC1CCN(C1)C2=CC(=NC(=N2)N)NCC3CC3.Cl.Cl.Cl
Molecular Formula:
C₁₃H₂₅Cl₃N₆
Molecular Weight:
371.74
PF-3893787 hydrochloride
CAS No.: 2096455-90-0
Inhibitors
VCID: VC0006721
Molecular Formula: C₁₃H₂₅Cl₃N₆
Molecular Weight: 371.74
| CAS No. | 2096455-90-0 |
|---|---|
| Product Name | PF-3893787 hydrochloride |
| Molecular Formula | C₁₃H₂₅Cl₃N₆ |
| Molecular Weight | 371.74 |
| IUPAC Name | 4-N-(cyclopropylmethyl)-6-[(3R)-3-(methylamino)pyrrolidin-1-yl]pyrimidine-2,4-diamine;trihydrochloride |
| Standard InChI | InChI=1S/C13H22N6.3ClH/c1-15-10-4-5-19(8-10)12-6-11(17-13(14)18-12)16-7-9-2-3-9;;;/h6,9-10,15H,2-5,7-8H2,1H3,(H3,14,16,17,18);3*1H/t10-;;;/m1.../s1 |
| Standard InChIKey | ZAZAFXLCZSALFI-FYBBWCNBSA-N |
| SMILES | CNC1CCN(C1)C2=CC(=NC(=N2)N)NCC3CC3.Cl.Cl.Cl |
| Description | PF-3893787 hydrochloride is a novel histamine H4 receptor antagonist binding affinity (Ki=2.4 nM) and is also a functional (Ki=1.56 nM) antagonist. |
| Reference | [1]. Mowbray CE, et al. Challenges of drug discovery in novel target space. The discovery and evaluation of PF-3893787: a novel histamine H4 receptor antagonist. Bioorg Med Chem Lett. 2011 Nov 1;21(21):6596-602. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume